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Compound of Interest

Compound Name: Aluminum chlorhydroxide

Cat. No.: B1261028

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

Aluminum Chlorohydrate (ACH) dosage for effective coagulation in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Aluminum Chlorohydrate (ACH) and what is its mechanism of action in

coagulation?

Aluminum Chlorohydrate is a high-basicity polyaluminum chloride (PAC) solution, characterized

by the general formula AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ.[1] It is a pre-hydrolyzed coagulant, meaning it

contains polymeric aluminum species.[2] Its high degree of neutralization minimizes the impact

on water pH compared to other aluminum salts like alum.[1]

The primary coagulation mechanisms for ACH are:

Charge Neutralization: ACH possesses a high positive charge that effectively neutralizes the

negative surface charges of colloids and suspended particles in the water.[3] This

destabilizes the particles, allowing them to aggregate.
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Sweep Flocculation: Upon addition to water, ACH forms amorphous aluminum hydroxide

precipitates. These precipitates act as "nets" that entrap smaller particles, impurities, and

organic matter as they settle, a process known as sweep flocculation.[3] The flocs formed by

ACH are generally denser and settle more quickly than those formed by alum.[1][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.nbinno.com/article/water-treatment-agents/science-behind-ach-aluminum-chlorohydrate-mechanism-rl
https://dia-chemical.com/aluminium-chlorohydrate-in-water-treatment/
https://cnwwtp.com/technical-support/the-most-efficient-coagulant-ach.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge Neutralization

Sweep Flocculation

Positively Charged
ACH Polymer

Destabilized Particle

Negatively Charged
Colloidal Particle

Al(OH)₃
Precipitate (Floc)

Aggregation

Enmeshed Particles
(Settling Floc)

Impurities &
Small Particles

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem:
Poor Floc Formation

Is dosage optimized?
(via Jar Test)

Is rapid mix
adequate?

Yes

Solution:
Perform Jar Test to find

optimal ACH dose.

No

Is pH within
optimal range (6.5-7.5)?

Yes

Solution:
Increase rapid mix
intensity/duration.

No

Solution:
Adjust pH to optimal

range.

No
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Setup

Test Execution

Analysis

1. Fill Beakers
(e.g., 1000 mL raw water)

2. Place on Stirrer

3. Prepare ACH Doses

4. Start Stirrer
(Rapid Mix: 100-300 rpm)

5. Add ACH Doses
Simultaneously

6. Rapid Mix
(1-2 minutes)

7. Reduce Speed
(Slow Mix: 20-40 rpm)

8. Slow Mix
(15-20 minutes)

9. Stop Stirrer

10. Settle
(15-30 minutes)

11. Collect Supernatant
Sample from each beaker

12. Measure Turbidity,
pH, Color, etc.

13. Determine Optimal Dose

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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